N-[1-(2,3-Dioleyloxy)propyl]-N,N,N-trimethylammonium Chloride
N-[1-(2,3-Dioleyloxy)propyl]-N,N,N-trimethylammonium Chloride
Brand Name:
Vulcanchem
CAS No.:
104162-48-3
VCID:
VC0043706
InChI:
InChI=1S/C42H84NO2.ClH/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-44-41-42(40-43(3,4)5)45-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;/h20-23,42H,6-19,24-41H2,1-5H3;1H/q+1;/p-1/b22-20-,23-21-;
SMILES:
CCCCCCCCC=CCCCCCCCCOCC(C[N+](C)(C)C)OCCCCCCCCC=CCCCCCCCC.[Cl-]
Molecular Formula:
C₄₂H₈₄ClNO₂
Molecular Weight:
670.6 g/mol
N-[1-(2,3-Dioleyloxy)propyl]-N,N,N-trimethylammonium Chloride
CAS No.: 104162-48-3
Reference Standards
VCID: VC0043706
Molecular Formula: C₄₂H₈₄ClNO₂
Molecular Weight: 670.6 g/mol
CAS No. | 104162-48-3 |
---|---|
Product Name | N-[1-(2,3-Dioleyloxy)propyl]-N,N,N-trimethylammonium Chloride |
Molecular Formula | C₄₂H₈₄ClNO₂ |
Molecular Weight | 670.6 g/mol |
IUPAC Name | 2,3-bis[(Z)-octadec-9-enoxy]propyl-trimethylazanium;chloride |
Standard InChI | InChI=1S/C42H84NO2.ClH/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-44-41-42(40-43(3,4)5)45-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;/h20-23,42H,6-19,24-41H2,1-5H3;1H/q+1;/p-1/b22-20-,23-21-; |
Standard InChIKey | LDGWQMRUWMSZIU-LQDDAWAPSA-M |
Isomeric SMILES | CCCCCCCC/C=C\CCCCCCCCOCC(C[N+](C)(C)C)OCCCCCCCC/C=C\CCCCCCCC.[Cl-] |
SMILES | CCCCCCCCC=CCCCCCCCCOCC(C[N+](C)(C)C)OCCCCCCCCC=CCCCCCCCC.[Cl-] |
Canonical SMILES | CCCCCCCCC=CCCCCCCCCOCC(C[N+](C)(C)C)OCCCCCCCCC=CCCCCCCCC.[Cl-] |
Synonyms | DOTMA N-(1-(2,3-dioleyloxy)propyl)-N,N,N-trimethylammonium N-(1-(2,3-dioleyloxy)propyl)-N,N,N-trimethylammonium chloride |
PubChem Compound | 6438350 |
Last Modified | Nov 11 2021 |
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